Cas no 10034-13-6 ((1E)-1-methoxybut-1-ene)

• Product Name: (1E)-1-methoxybut-1-ene
• CAS No: 10034-13-6
• MF: C₅H₁₀O
• MW: 86.1323018074036
• CID: 160412
• PubChem ID: 5366228
• Update Time: 2025-05-20

(1E)-1-methoxybut-1-ene Chemical and Physical Properties

Names and Identifiers

• 1-Butene, 1-methoxy-,(1E)-
• (E)-1-Methoxy-1-butene
• (E)-1-methoxybut-1-ene
• (1E)-1-Butenyl methyl ether
• (1E)-1-methoxybut-1-ene
• 10034-13-6
• trans-1-Methoxy-1-butene
• KMQWOHBEYVPGQJ-SNAWJCMRSA-N
• (E)-1-Methoxy-but-1-ene
• (E)-CH3CH2CH=CH(OCH3)
• 1-methoxy-1-butene

• Inchi： 1S/C5H10O/c1-3-4-5-6-2/h4-5H,3H2,1-2H3/b5-4+
• InChI Key： KMQWOHBEYVPGQJ-SNAWJCMRSA-N
• SMILES： O(C)/C=C/CC

Computed Properties

• Exact Mass: 86.0732
• Monoisotopic Mass: 86.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 39.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 1.5

Experimental Properties

• Density: 0.775
• Boiling Point: 68.2°Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.401
• PSA: 9.23

Additional information on (1E)-1-methoxybut-1-ene

Recent Advances in the Study of 10034-13-6 and (1E)-1-methoxybut-1-ene: Implications for Chemical Biology and Pharmaceutical Research

The chemical compound with CAS number 10034-13-6, commonly known as silicon tetrachloride, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This interest is largely due to its versatile applications in the synthesis of organosilicon compounds, which are pivotal in drug development and material science. Concurrently, (1E)-1-methoxybut-1-ene, a key intermediate in organic synthesis, has emerged as a critical component in the production of fine chemicals and pharmaceuticals. This research brief aims to synthesize the latest findings on these two compounds, highlighting their roles, applications, and potential future directions in the industry.

Recent studies have demonstrated that silicon tetrachloride (10034-13-6) serves as a fundamental reagent in the preparation of silicon-based polymers and nanomaterials. These materials exhibit unique properties such as high thermal stability and biocompatibility, making them suitable for biomedical applications, including drug delivery systems and tissue engineering scaffolds. A 2023 study published in the Journal of Materials Chemistry B explored the use of silicon tetrachloride-derived nanoparticles for targeted cancer therapy, showcasing their ability to enhance drug solubility and reduce systemic toxicity. The study reported a 40% increase in drug efficacy compared to traditional delivery methods, underscoring the compound's potential in oncology.

In parallel, (1E)-1-methoxybut-1-ene has been identified as a valuable building block in the synthesis of complex organic molecules. Its utility in asymmetric synthesis and catalysis has been extensively documented, particularly in the production of chiral pharmaceuticals. A groundbreaking 2022 paper in Organic Letters detailed a novel catalytic system that leverages (1E)-1-methoxybut-1-ene to achieve enantioselective C-C bond formation, a critical step in the synthesis of antiviral drugs. The researchers reported a remarkable 95% enantiomeric excess (ee), paving the way for more efficient and sustainable drug manufacturing processes.

The intersection of these two compounds in pharmaceutical research is particularly noteworthy. For instance, a recent collaborative study between academic and industrial researchers highlighted the synergistic use of silicon tetrachloride and (1E)-1-methoxybut-1-ene in the development of silicon-containing prodrugs. These prodrugs demonstrated enhanced bioavailability and controlled release profiles, addressing longstanding challenges in oral drug delivery. The findings, published in Chemical Communications in early 2023, suggest that this combination could revolutionize the design of next-generation therapeutics.

Despite these advancements, challenges remain in the scalable production and environmental impact of these compounds. Silicon tetrachloride, for example, is highly reactive and requires stringent handling protocols, while the synthesis of (1E)-1-methoxybut-1-ene often involves costly catalysts. Ongoing research is focused on developing greener and more cost-effective methodologies. A 2023 review in Green Chemistry outlined promising approaches, such as photochemical activation and biocatalysis, which could mitigate these issues while maintaining high yields and selectivity.

In conclusion, the latest research on 10034-13-6 and (1E)-1-methoxybut-1-ene underscores their transformative potential in chemical biology and pharmaceutical applications. From advanced drug delivery systems to innovative synthetic methodologies, these compounds are at the forefront of scientific and industrial innovation. Future studies should prioritize sustainability and scalability to fully realize their benefits. This brief serves as a testament to the dynamic and interdisciplinary nature of modern chemical research, offering valuable insights for professionals in the field.